Cas no 2229626-09-7 (1-(2-chloro-6-methylphenyl)-2-methylpropan-2-amine)

• Product Name: 1-(2-chloro-6-methylphenyl)-2-methylpropan-2-amine
• CAS No: 2229626-09-7
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 6108614
• PubChem ID: 165713499
• Update Time: 2025-10-31

1-(2-chloro-6-methylphenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylphenyl)-2-methylpropan-2-amine
• 2229626-09-7
• EN300-1979301

• Inchi： 1S/C11H16ClN/c1-8-5-4-6-10(12)9(8)7-11(2,3)13/h4-6H,7,13H2,1-3H3
• InChI Key： GGLBYTGSNBOYMD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1CC(C)(C)N

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-6-methylphenyl)-2-methylpropan-2-amine

Introduction to 1-(2-chloro-6-methylphenyl)-2-methylpropan-2-amine (CAS No. 2229626-09-7)

1-(2-chloro-6-methylphenyl)-2-methylpropan-2-amine, with the CAS number 2229626-09-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound belongs to the class of amines and is characterized by its unique structural features, which include a substituted phenyl group and a branched alkyl chain. The combination of these structural elements imparts specific chemical and biological properties that make it a valuable candidate for various studies.

The chemical structure of 1-(2-chloro-6-methylphenyl)-2-methylpropan-2-amine can be represented as C₁₁H₁₅ClN. The presence of the chlorine atom and the methyl groups on the phenyl ring contributes to its lipophilicity, which is a crucial factor in determining its biological activity and pharmacokinetic properties. The amine group, on the other hand, provides the compound with basic characteristics, allowing it to interact with various biological targets.

In the context of pharmaceutical research, 1-(2-chloro-6-methylphenyl)-2-methylpropan-2-amine has been investigated for its potential as a lead compound in the development of new therapeutic agents. Recent studies have focused on its activity as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits selective binding to serotonin receptors, suggesting its potential utility in treating disorders such as depression and anxiety.

Beyond its potential as a CNS modulator, 1-(2-chloro-6-methylphenyl)-2-methylpropan-2-amine has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammatory responses. This property makes it an attractive candidate for developing treatments for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(2-chloro-6-methylphenyl)-2-methylpropan-2-amine has been another area of interest. Preclinical studies have shown that it exhibits good oral bioavailability and favorable distribution characteristics, allowing it to reach target tissues effectively. Additionally, its metabolic stability has been evaluated using various in vitro models, indicating that it is resistant to rapid degradation by liver enzymes. These properties are essential for ensuring that the compound remains active in the body for an extended period, thereby enhancing its therapeutic efficacy.

In terms of safety, preliminary toxicological assessments have indicated that 1-(2-chloro-6-methylphenyl)-2-methylpropan-2-amine has a favorable safety profile at therapeutic doses. However, further studies are required to fully understand its long-term effects and potential side effects. Researchers are currently conducting phase I clinical trials to evaluate its safety and tolerability in human subjects.

The synthesis of 1-(2-chloro-6-methylphenyl)-2-methylpropan-2-amine involves several well-established organic reactions. One common synthetic route involves the alkylation of 1-(2-chloro-6-methylphenyl)ethanone with methylmagnesium bromide followed by reductive amination with ammonia. This process yields high-purity product with good yields, making it suitable for large-scale production.

In conclusion, 1-(2-chloro-6-methylphenyl)-2-methylpropan-2-amine (CAS No. 2229626-09-7) is a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for developing new therapeutic agents targeting neurological disorders, inflammatory diseases, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, further solidifying its importance in the field of medicinal chemistry.